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Compound of Interest

Compound Name: 2,3-Dihydroxy-3-methylbutanoate

Cat. No.: B1258931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of 2,3-dihydroxy-3-methylbutanoate in various

biological matrices. Due to the limited availability of quantitative data in public databases, this

document focuses on its metabolic context, methods of detection, and a generalized framework

for its analysis.

Introduction to 2,3-dihydroxy-3-methylbutanoate
2,3-dihydroxy-3-methylbutanoate, also known as α,β-dihydroxyisovalerate, is a key

intermediate in the catabolism of the essential branched-chain amino acids (BCAAs): valine,

leucine, and isoleucine.[1][2][3] The breakdown of these amino acids is a crucial process for

energy production and protein turnover in the body. As an intermediary metabolite, the

concentration of 2,3-dihydroxy-3-methylbutanoate can reflect the flux through these

pathways and may be altered in various physiological and pathological states.

Data Presentation
Quantitative data on the physiological concentrations of 2,3-dihydroxy-3-methylbutanoate in

healthy individuals across different biological matrices is not well-established in publicly

available scientific literature. The Human Metabolome Database (HMDB) notes its detection in

feces and urine, but does not provide specific concentration ranges for the latter. Further

research is required to establish baseline levels in plasma, cerebrospinal fluid (CSF), and

various tissue types.
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Biological Matrix
Concentration Range
(Healthy Individuals)

Notes

Plasma/Serum Data not available

Urine Detected, but not quantified

Elevated levels may be

indicative of certain metabolic

disorders.

Cerebrospinal Fluid (CSF) Data not available

Tissues Data not available

Feces Detected, but not quantified

Metabolic Significance and Signaling Pathways
2,3-dihydroxy-3-methylbutanoate is an integral component of the valine, leucine, and

isoleucine degradation pathway.[1][4] The initial steps of BCAA catabolism occur primarily in

the skeletal muscle. This involves the transamination of the amino acid to its corresponding α-

keto acid, followed by oxidative decarboxylation. In the case of valine, it is converted to α-

ketoisovalerate, which is then metabolized to intermediates including 2,3-dihydroxy-3-
methylbutanoate.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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